Cas no 26864-96-0 (1-Isopropyl-2-methyl-piperazine)

• Product name: 1-Isopropyl-2-methyl-piperazine
• CAS No: 26864-96-0
• MF: C₈H₁₈N₂
• MW: 142.24192
• MDL: MFCD08060026
• CID: 250162
• PubChem ID: 329776360

1-Isopropyl-2-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2-methylpiperazine
• 1-ISOPROPYL-2-METHYL-PIPERAZINE
• 2-methyl-1-propan-2-ylpiperazine
• Piperazine,2-methyl-1-(1-methylethyl)-
• 1-Isopropyl-2-methyl-piperazin
• 1-isopropyl-2-methylpiperazine(SALTDATA: 0.12H2CO3)
• MFCD08060026
• AKOS011966987
• BBA86496
• 26864-96-0
• SB31286
• SB36303
• 2-methyl-1-(1-methylethyl)piperazine
• SCHEMBL1118894
• SY237106
• 2-Methyl-1-(propan-2-yl)piperazine
• GGROKFCODOVWLX-UHFFFAOYSA-N
• A818638
• SB38838
• 1-Isopropyl-2-methylpiperazine, AldrichCPR
• FS-6035
• MFCD09264178
• DTXSID70590468
• G72594
• (2S)-1-ISOPROPYL-2-METHYLPIPERAZINE
• 1-Isopropyl-2-methyl-piperazine

• MDL： MFCD08060026
• Inchi： InChI=1S/C8H18N2/c1-7(2)10-5-4-9-6-8(10)3/h7-9H,4-6H2,1-3H3
• InChI Key： GGROKFCODOVWLX-UHFFFAOYSA-N
• SMILES： CC(C)N1CCNCC1C

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 15.27000
• LogP: 0.95520

1-Isopropyl-2-methyl-piperazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

1-Isopropyl-2-methyl-piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1-Isopropyl-2-methyl-piperazine

Professional Introduction to Compound with CAS No. 26864-96-0 and Product Name: 1-Isopropyl-2-methyl-piperazine

1-Isopropyl-2-methyl-piperazine, identified by its CAS number 26864-96-0, is a significant compound in the field of pharmaceutical chemistry and drug development. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Piperazine derivatives are well-known for their versatility in serving as pharmacophores, contributing to the development of various therapeutic agents. The specific substitution pattern in 1-Isopropyl-2-methyl-piperazine makes it a compound of interest for further exploration in drug design and synthesis.

The molecular structure of 1-Isopropyl-2-methyl-piperazine consists of a six-membered aromatic ring containing two nitrogen atoms, with isopropyl and methyl groups attached at the 1 and 2 positions, respectively. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of these alkyl groups enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability in drug formulations.

In recent years, there has been growing interest in piperazine derivatives as intermediates in the synthesis of bioactive molecules. The compound 1-Isopropyl-2-methyl-piperazine has been explored in various research studies for its potential role in developing novel therapeutic agents. Its structural features make it a valuable scaffold for modulating biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition. This has led to its investigation in the context of central nervous system (CNS) disorders, where precise modulation of receptor activity is crucial.

One of the most compelling aspects of 1-Isopropyl-2-methyl-piperazine is its potential as a precursor in the synthesis of more complex pharmacological entities. Researchers have leveraged its reactive sites to introduce additional functional groups, creating derivatives with enhanced binding affinity and selectivity. For instance, modifications at the nitrogen atoms or the alkyl substituents have been explored to optimize pharmacokinetic profiles and reduce off-target effects. These efforts align with the broader goal of developing drugs that are both effective and safe for clinical use.

The compound's relevance extends beyond academic research; it has also been considered in industrial settings for drug discovery programs. Pharmaceutical companies often screen such intermediates to identify promising candidates for further development. The structural diversity offered by 1-Isopropyl-2-methyl-piperazine makes it a versatile building block, capable of being incorporated into various molecular frameworks. This adaptability is particularly valuable in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested against biological targets to identify lead molecules.

Recent advancements in computational chemistry have further enhanced the utility of 1-Isopropyl-2-methyl-piperazine in drug design. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can guide experimental efforts by identifying optimal conformations and binding modes. Additionally, virtual screening methods enable the rapid evaluation of large datasets, accelerating the discovery process. Such innovations underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

The synthesis of 1-Isopropyl-2-methyl-piperazine itself presents interesting challenges and opportunities. Traditional synthetic routes have been optimized over time to improve yield and purity, making it more accessible for research purposes. Techniques such as nucleophilic substitution reactions and transition metal-catalyzed cross-coupling have been employed to construct the desired framework efficiently. Moreover, green chemistry principles are being increasingly adopted to develop more sustainable synthetic methodologies, reducing waste and energy consumption.

In conclusion, 1-Isopropyl-2-methyl-piperazine (CAS No. 26864-96-0) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like this will remain at the forefront of drug discovery efforts. The ongoing exploration of its chemical properties and biological activities ensures that it will continue to be a subject of interest for years to come.